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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613

This guide provides essential procedural information for the safe handling, storage, and
disposal of Diallyl terephthalate, tailored for laboratory and research professionals. Adherence
to these protocols is critical to minimize exposure risks and ensure a safe operational
environment.

Hazard Identification and Summary
Diallyl terephthalate is classified with the following hazards:

o H302: Harmful if swallowed[1][2][3]

« H315: Causes skin irritation[1][3]

« H319: Causes serious eye irritation[1][3]

It is imperative to avoid contact with skin, eyes, and clothing and to prevent ingestion and
inhalation.[1]

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical barrier against
exposure. Engineering controls, such as fume hoods, should be the primary method of
exposure control.[4]
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Protection Area

Required PPE

Specifications and Best
Practices

Eye & Face

Safety Goggles or Face Shield

Wear chemical splash-
resistant safety glasses or
goggles with side protection.[1]
A face shield offers a fuller
range of protection against

splashes.[5]

Skin & Body

Chemical-Resistant Gloves

Use non-absorbent, chemical-
resistant gloves.[6] While
specific material is not listed,
nitrile gloves are a common
recommendation for chemical
handling.[6] Change gloves
every 30-60 minutes or
immediately if contaminated or

damaged.[5]

Lab Coat / Protective Clothing

Wear a lab coat or suitable
protective clothing to prevent
skin contact.[1][4] Consider a
disposable Tyvek suit for full-
body coverage during large-

scale operations.[6]

Respiratory

Fume Hood or Respirator

Always handle in a well-
ventilated area, preferably
within a chemical fume hood to
keep airborne concentrations
low.[1][4] If ventilation is
insufficient or during large
spills, a NIOSH-approved

vapor respirator is required.[4]

Operational Plan: Standard Handling Protocol

Preparation:
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Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Assemble all necessary PPE as specified in the table above.

Prepare all equipment and reagents before handling the chemical.

Confirm the location of the appropriate spill kit.

Handling Procedure:

e Don all required PPE before entering the handling area.

o Conduct all operations involving Diallyl terephthalate inside a certified chemical fume hood.
e Avoid breathing fumes or vapors.[1]

¢ Dispense the chemical carefully to minimize splashing or aerosol generation.

o Keep the container tightly closed when not in use.[1]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

» Do not eat, drink, or smoke in the area where Diallyl terephthalate is handled or stored.[1]

Storage:

Store in a tightly-closed container in a cool, dry, well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents, acids, and bases.

[7]

Store away from sources of ignition.[1]

For long-term storage, refrigeration at 2-8°C is recommended.[1]

Emergency Procedures
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Immediate and appropriate first aid is crucial in the event of exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration. Seek immediate medical attention.[1]

« Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with running water for at least 15 minutes. Seek immediate medical attention.[1]

e Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.

[1]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1]

[2]
Spill Management and Disposal Plan
Spill Response Protocol:

o Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill
is large.

o Control Ignition Sources: Remove all sources of ignition from the area.[1]

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

e Don PPE: Wear all required PPE, including respiratory protection if vapors are present.
e Contain Spill: Prevent the spill from spreading or entering drains.[1]

e Absorb: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to cover
the spill.[1]

e Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled
container for hazardous waste disposal.[1]
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» Decontaminate: Clean the spill area with a suitable solvent (such as 60-70% ethanol),
followed by a thorough wash with soap and water.[8]

e Dispose: Seal and label the waste container for disposal according to institutional and local
regulations.
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Caption: Workflow for Safe Diallyl Terephthalate Spill Response.
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Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[1]

¢ Product Waste: Unused or waste Diallyl terephthalate must be disposed of as hazardous
chemical waste.[1] Place it in a clearly labeled, sealed container.

o Contaminated Materials: All contaminated items, including gloves, absorbent materials, and
disposable lab coats, must also be disposed of as hazardous waste.[8]

o Containers: Do not reuse empty containers.[1] They should be disposed of as unused
product.

e Regulations: Always consult and adhere to all federal, state, and local hazardous waste
regulations to ensure complete and accurate classification and disposal.[1][4] Arrange for
disposal through a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Diallyl
Terephthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044613#personal-protective-equipment-for-handling-
diallyl-terephthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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